Cas no 1021225-47-7 (5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid)

• Product Name: 5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
• CAS No: 1021225-47-7
• MF: C₂₁H₁₇N₃O₄
• MW: 375.377384901047
• CID: 6216290
• PubChem ID: 135877507
• Update Time: 2025-10-29

5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid
• 1021225-47-7
• 5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-1H-imidazo[4,5-b]pyridine-7-carboxylic acid
• F5080-0039
• AKOS024495573

• Inchi： 1S/C21H17N3O4/c1-2-28-16-10-6-9-13(18(16)25)15-11-14(21(26)27)17-20(22-15)24-19(23-17)12-7-4-3-5-8-12/h3-11,25H,2H2,1H3,(H,26,27)(H,22,23,24)
• InChI Key： OTHIVCAOXCOFPK-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1O)C1C=C(C(=O)O)C2=C(N=C(C3C=CC=CC=3)N2)N=1

Computed Properties

• Exact Mass: 375.12190603g/mol
• Monoisotopic Mass: 375.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 108Ų

Additional information on 5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid

Introduction to 5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid (CAS No. 1021225-47-7)

5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid, identified by its CAS number 1021225-47-7, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of multiple functional groups, including hydroxyl, ethoxy, and phenyl substituents, contributes to its unique chemical properties and potential pharmacological effects.

The synthesis and characterization of this compound have been subjects of extensive research, particularly in the development of novel therapeutic agents. The imidazopyridine core is a privileged scaffold in drug discovery, exhibiting remarkable efficacy in various biological assays. Specifically, the 3H-imidazo[4,5-b]pyridine framework has been explored for its potential applications in treating inflammatory diseases, infectious disorders, and even certain types of cancer. The carboxylic acid group at the 7-position further enhances the molecule's versatility, allowing for modifications that could improve solubility, bioavailability, and target specificity.

Recent studies have highlighted the importance of functional groups such as hydroxyl and ethoxy in modulating the pharmacokinetic and pharmacodynamic properties of imidazopyridine derivatives. The hydroxyl group at the 2-position of the phenyl ring can participate in hydrogen bonding interactions, which are crucial for binding affinity to biological targets. Meanwhile, the ethoxy group at the 3-position introduces a slight electron-donating effect, which can influence the electronic distribution across the molecule and thus affect its reactivity and biological activity.

The phenyl ring itself is a common pharmacophore in medicinal chemistry, contributing to hydrophobic interactions and surface binding properties. In the context of 5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid, the dual presence of phenyl rings at positions 2 and 5 enhances its potential as a scaffold for drug development. This arrangement allows for multiple points of interaction with biological targets, increasing the likelihood of high-affinity binding.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes and receptors involved in disease pathogenesis. For instance, imidazopyridine derivatives have been shown to interact with kinases and other signaling proteins that play critical roles in cell proliferation and survival. The carboxylic acid moiety at the 7-position provides a handle for further derivatization, enabling researchers to fine-tune the molecule's properties for specific therapeutic applications.

In recent years, computational modeling and high-throughput screening have accelerated the discovery of novel bioactive compounds like 5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid. These approaches have allowed researchers to predict binding affinities and optimize molecular structures with unprecedented efficiency. The integration of machine learning algorithms has further enhanced these capabilities by identifying promising candidates for experimental validation.

The compound's structural features also make it an attractive candidate for developing prodrugs or analogs with improved pharmacological profiles. By leveraging knowledge from existing literature and cutting-edge computational techniques, scientists can design derivatives that exhibit enhanced solubility, reduced toxicity, or prolonged circulation time. Such advancements are crucial for translating laboratory findings into effective clinical therapies.

Moreover, the synthesis strategies employed in producing 5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid have been refined to ensure high yield and purity. Multi-step organic reactions are often employed to construct the imidazopyridine core while introducing the desired functional groups at specific positions. Advances in catalytic methods have also contributed to more sustainable synthetic routes, reducing waste and energy consumption.

The biological evaluation of this compound has revealed intriguing insights into its mechanism of action. Preclinical studies suggest that it may exert its effects by modulating key signaling pathways implicated in various diseases. For example, inhibition of specific kinases could lead to anti-inflammatory or antiproliferative effects. Additionally, interactions with receptors or ion channels might contribute to its therapeutic potential.

Future research directions may focus on exploring analogs of 5-(3-ethoxy-2-hydroxyphenyl)-2-phenyl-3H-imidazo[4,5-b]pyridine-7-carboxylic acid that exhibit improved pharmacokinetic profiles or target additional disease pathways. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications. The compound's unique structural features offer a promising foundation for developing next-generation therapeutics with significant societal impact.